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Compound of Interest

Compound Name:
(3-Methylcyclobutyl)methanamine

hydrochloride

Cat. No.: B1434985 Get Quote

An In-depth Technical Guide to the Safe Handling of (3-Methylcyclobutyl)methanamine
hydrochloride

Foreword: A Proactive Approach to Laboratory
Safety
In the landscape of pharmaceutical research and drug development, novel chemical entities

are the building blocks of innovation. Among these is (3-Methylcyclobutyl)methanamine
hydrochloride (CAS No. 1445951-46-1), a compound of interest for its potential applications.

The responsible advancement of science, however, necessitates an equally advanced

approach to safety. This guide moves beyond mere compliance, adopting the perspective of a

senior application scientist to instill a deep, causal understanding of the safe handling, storage,

and emergency response protocols for this compound. Our objective is not just to list

procedures, but to explain the scientific rationale that underpins them, creating a self-validating

system of safety that protects researchers, preserves sample integrity, and ensures

reproducible outcomes.

Section 1: Chemical Identity and Physicochemical
Profile
A foundational understanding of a compound's physical and chemical properties is the first step

in a robust safety assessment. These characteristics dictate its behavior under various
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laboratory conditions and inform appropriate handling and storage strategies.

(3-Methylcyclobutyl)methanamine hydrochloride is a primary amine hydrochloride salt. The

presence of the hydrochloride group generally enhances water solubility and stability compared

to the free base form. It is typically supplied as an off-white to white solid.[1][2]

Property Data Source(s)

CAS Number 1445951-46-1 [3][4]

Molecular Formula C₆H₁₄ClN [3][5]

Molecular Weight 135.64 g/mol [3]

Physical Form Solid [2]

Appearance Off-white [1][6]

Solubility Soluble in water [1][6]

Storage Temperature
Room Temperature, under

inert atmosphere
[2]

Stability

Stable under normal

conditions; noted to be

hygroscopic

[1]

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for communicating hazard information. Based on data from structurally

similar compounds, (3-Methylcyclobutyl)methanamine hydrochloride is classified as a

hazardous substance requiring specific precautions.[2]
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GHS Classification Code Description Source(s)

Signal Word Warning [2][7]

Pictogram
GHS07 (Exclamation

Mark)
alt text [2]

Hazard Statements H302 Harmful if swallowed [2][6]

H315 Causes skin irritation [2][6]

H319
Causes serious eye

irritation
[2][6]

H335
May cause respiratory

irritation
[2][6]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[2][8]

P264
Wash skin thoroughly

after handling

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[8]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water

[6]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[2][6][8]
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Expert Analysis: The hazard profile is characteristic of many amine hydrochloride salts. The

irritant properties (H315, H319, H335) stem from the compound's ability to interact with and

disrupt biological membranes and proteins upon contact. The oral toxicity (H302) indicates that

ingestion of even relatively small quantities can cause systemic harm. These classifications are

the primary drivers for the stringent handling and personal protective equipment protocols

outlined in the following sections.

Section 3: Protocols for Safe Laboratory Handling
and Storage
Adherence to meticulous handling and storage protocols is non-negotiable. The following steps

are designed to minimize exposure, prevent contamination, and maintain the chemical integrity

of the substance.

Engineering and Administrative Controls
The first line of defense is to engineer out the hazard.

Ventilation: All manipulations of solid (3-Methylcyclobutyl)methanamine hydrochloride,

especially weighing and transfers that can generate dust, must be performed in a certified

chemical fume hood or a ventilated balance enclosure.[9][10] This is critical to mitigate the

risk of respiratory irritation (H335).

Designated Areas: Designate specific areas within the laboratory for handling this

compound. This prevents cross-contamination of other experiments and workspaces.

Hygiene Practices: Prohibit eating, drinking, and smoking in all areas where the chemical is

handled.[11] Wash hands thoroughly with soap and water after handling and before leaving

the laboratory.[9][12]

Storage Protocol
The stability and integrity of the compound depend heavily on storage conditions.

Container: Keep the compound in its original, tightly sealed container.[13]
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Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen).[2] The compound is

hygroscopic, meaning it readily absorbs moisture from the air, which can lead to degradation

and inaccurate weighing for experiments.[1]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong acids and oxidizing agents.[1][9][13]

Section 4: Personal Protective Equipment (PPE)
Selection Protocol
PPE is the final barrier between the researcher and the chemical hazard. The selection of

appropriate PPE is not a one-size-fits-all decision; it must be based on a risk assessment of the

specific task being performed.

Mandatory Base-Level PPE:
Eye Protection: Safety glasses with side-shields conforming to EN166 (EU) or ANSI Z87.1

(US) standards are the minimum requirement.[9] When there is a risk of splashing or

handling larger quantities, chemical safety goggles or a full-face shield are required.[6]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) must be worn.[6] It is

crucial to inspect gloves for any signs of degradation or perforation before use and to use

proper glove removal technique to avoid skin contamination.[9][10]

Body Protection: A standard laboratory coat must be worn and kept fastened.

Task-Dependent PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.
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Risk Assessment

PPE Requirements

Start: Assess Task

What is the scale and potential
 for exposure?

Action: Weighing small quantities (<1g)
 in ventilated enclosure

- Lab Coat
- Safety Glasses
- Nitrile Gloves

Low Risk
(Solid, contained)

Action: Preparing solutions or transfers

- Lab Coat
- Chemical Goggles

- Nitrile Gloves

Medium Risk
(Solutions, transfers)

Action: Large scale work (>10g)
 or potential for aerosolization

- Chemical Resistant Suit
- Face Shield & Goggles

- Nitrile Gloves
- Approved Respirator

High Risk
(Large scale, dust)

Click to download full resolution via product page

PPE selection workflow based on task-specific risk assessment.

Section 5: Emergency Response Protocols
Even in the most controlled environments, incidents can occur. A well-rehearsed emergency

plan is crucial for mitigating harm.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury. Medical

attention should always be sought following any significant exposure.[14]
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Exposure Route First Aid Protocol Source(s)

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[1][6][14]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek medical

attention if irritation develops

or persists.

[1][6][14]

Inhalation

Move the affected person to

fresh air. If they are not

breathing, give artificial

respiration. If breathing is

difficult, provide oxygen. Seek

immediate medical attention.

[1][6][14]

Ingestion

Do NOT induce vomiting.

Wash out the mouth with

water, provided the person is

conscious. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][14]

Note to First Aiders: Ensure you are aware of the material involved and take precautions to

protect yourself from exposure.[1][6]

Fire-Fighting Measures
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While the compound itself is a solid and not highly flammable, its container may burn, and

thermal decomposition can release hazardous gases.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[6][9][14]

Specific Hazards: Thermal decomposition can produce toxic and irritating gases, including

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride

gas.[1][6]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[6][9][15]

Accidental Release and Spill Cleanup Protocol
A swift and systematic response to a spill is essential to prevent wider contamination and

exposure.

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Prevent the spill from entering drains or spreading further.[12]

Absorb/Sweep:

For a solid spill, carefully sweep up the material without creating dust.[1][16] Place into a

suitable, labeled container for disposal.

For a solution spill, absorb with an inert material (e.g., Chemizorb®, sand, or vermiculite)

and place into a sealed container for disposal.[12]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[12]

The following diagram illustrates the logical flow of the spill response protocol.
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Spill Response Workflow

Spill Detected

1. Evacuate Area
& Alert Personnel

Assess Severity
(Size, Location)

2. Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Minor Spill
(Manageable)

Call Emergency Response!

Major Spill
(Unmanageable)

3. Contain Spill
Prevent entry to drains

4. Clean Up Spill
(Sweep solid or absorb liquid)

5. Decontaminate Area
& Equipment

6. Dispose of Waste
(Label as Hazardous)

7. Report Incident

Click to download full resolution via product page

Logical workflow for responding to a chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b1434985?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 6: Stability and Reactivity
Understanding a compound's reactivity is key to preventing dangerous chemical reactions.

Chemical Stability: The compound is stable under recommended storage conditions.[1] It is,

however, hygroscopic.[1]

Conditions to Avoid: Exposure to moist air or water should be minimized due to its

hygroscopic nature.[1] Keep away from heat and sources of ignition.[12]

Incompatible Materials: To prevent exothermic or violent reactions, avoid contact with the

materials listed below.

Incompatible Material
Class

Examples Source(s)

Strong Acids Hydrochloric acid, Sulfuric acid [1]

Acid Anhydrides Acetic anhydride [1]

Acid Chlorides Acetyl chloride [1]

Strong Oxidizing Agents Peroxides, Nitrates [1]

Hazardous Decomposition Products: Under fire conditions, thermal decomposition can

produce hydrogen chloride gas, carbon oxides (CO, CO₂), and nitrogen oxides (NOx).[1][6]

Section 7: Toxicological and Ecological Information
While comprehensive toxicological data for (3-Methylcyclobutyl)methanamine
hydrochloride is not readily available, information can be inferred from its hazard classification

and data on similar amine salts.

Acute Toxicity: Classified as harmful if swallowed (Category 4).[2][6] The primary effects are

irritation of the mucous membranes.

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[2][6]

Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2).[2][6]
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Respiratory Sensitization: May cause respiratory irritation (STOT SE 3).[2][6]

Germ Cell Mutagenicity/Carcinogenicity: No components of this product are listed as

carcinogens by IARC, ACGIH, or NTP.[10] However, the toxicological properties have not

been fully investigated.[9]

Ecological Information: The product is water-soluble and may spread in water systems.

While specific data is lacking, chemicals of this type can be toxic to aquatic life and should

not be released into the environment.[1]

Section 8: Disposal Considerations
All waste material, including empty containers and contaminated cleanup supplies, must be

treated as hazardous waste. Disposal should be carried out by a licensed professional waste

disposal service and in strict accordance with all applicable federal, state, and local

environmental regulations.[10][12] Do not allow the chemical to enter drains or sewer systems.

[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WERCS Studio - Application Error [assets.thermofisher.com]

2. (1-Methylcyclobutyl)methanamine HCl | 1245647-53-3 [sigmaaldrich.com]

3. chemscene.com [chemscene.com]

4. 1445951-46-1|(3-Methylcyclobutyl)methanamine hydrochloride|BLD Pharm
[bldpharm.com]

5. 1-(3-Methylcyclobutyl)methanamine hydrochloride | C6H14ClN | CID 118798380 -
PubChem [pubchem.ncbi.nlm.nih.gov]

6. fishersci.se [fishersci.se]

7. chemical-label.com [chemical-label.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh97f06911?context=bbe
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10562171&lang=EN
http://angenechemical.com/sds/90874-42-3.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methylamine%20hydrochloride.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
http://angenechemical.com/sds/90874-42-3.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/m39407
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methylamine%20hydrochloride.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/m39407
https://www.benchchem.com/product/b1434985?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh97f06911?context=bbe
https://www.chemscene.com/1445951-46-1.html
https://www.bldpharm.com/products/1445951-46-1.html
https://www.bldpharm.com/products/1445951-46-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Methylcyclobutyl_methanamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Methylcyclobutyl_methanamine-hydrochloride
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10562171&lang=EN
https://chemical-label.com/en/ghs/print-clp/1445951-46-1/1-3-methylcyclobutylmethanamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. aksci.com [aksci.com]

9. bio.vu.nl [bio.vu.nl]

10. angenechemical.com [angenechemical.com]

11. kishida.co.jp [kishida.co.jp]

12. sigmaaldrich.com [sigmaaldrich.com]

13. kishida.co.jp [kishida.co.jp]

14. enamine.enamine.net [enamine.enamine.net]

15. kishida.co.jp [kishida.co.jp]

16. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [Safety, handling, and MSDS for (3-
Methylcyclobutyl)methanamine hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1434985#safety-handling-and-msds-for-3-
methylcyclobutyl-methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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